Cas no 2094185-66-5 (4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide)

• Product Name: 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide
• CAS No: 2094185-66-5
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 6157093
• PubChem ID: 121570810
• Update Time: 2025-10-29

4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[cyano-(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide
• AKOS033794430
• EN300-26680408
• Z2194268825
• 2094185-66-5
• 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide

• Inchi： 1S/C17H16ClN3O/c1-3-12-4-6-13(7-5-12)16(11-19)21(2)17(22)15-10-14(18)8-9-20-15/h4-10,16H,3H2,1-2H3
• InChI Key： XCOLSZRBIZEMTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(N(C)C(C#N)C1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 313.0981898g/mol
• Monoisotopic Mass: 313.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57Ų

Additional information on 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide

Research Brief on 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide (CAS: 2094185-66-5)

This research brief provides an in-depth analysis of the latest scientific findings related to the compound 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide (CAS: 2094185-66-5). As a novel chemical entity in the pharmaceutical and agrochemical sectors, this molecule has recently gained attention due to its unique structural features and potential biological activities. The compound belongs to the pyridine-2-carboxamide class, characterized by the presence of a cyano group and a 4-ethylphenyl moiety, which contribute to its distinctive pharmacological profile.

Recent studies have focused on the synthesis and optimization of 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide, with particular emphasis on its potential as a kinase inhibitor. The compound's molecular structure suggests possible interactions with ATP-binding sites of various kinases, making it a candidate for therapeutic applications in oncology and inflammatory diseases. Computational modeling and in vitro assays have demonstrated promising binding affinities to specific kinase targets, though further validation is required.

In the agrochemical domain, preliminary research indicates that 2094185-66-5 exhibits insecticidal properties against certain crop pests. The mechanism of action appears to involve disruption of neurotransmitter function in the insect nervous system, similar to other pyridine-based insecticides. Field trials are currently underway to assess its efficacy and environmental safety profile.

The metabolic stability and pharmacokinetic properties of 4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide have been investigated in rodent models. Results show moderate oral bioavailability and reasonable half-life, though optimization of these parameters may be necessary for clinical development. Recent patent filings suggest growing commercial interest in this compound, with applications ranging from pharmaceutical formulations to crop protection products.

Future research directions include structure-activity relationship studies to improve selectivity and potency, as well as comprehensive toxicological evaluations. The unique combination of chemical features in 2094185-66-5 presents opportunities for both medicinal chemistry and pesticide development, though challenges remain in balancing efficacy with safety profiles. This compound represents an interesting case study in the intersection of pharmaceutical and agrochemical research.